Cas no 1183957-96-1 (2-chloro-5-(2,5-dimethylphenyl)benzoic Acid)

• Product Name: 2-chloro-5-(2,5-dimethylphenyl)benzoic Acid
• CAS No: 1183957-96-1
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD12859409
• CID: 1210941
• PubChem ID: 53211175
• Update Time: 2025-07-18

2-chloro-5-(2,5-dimethylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,5-dimethylphenyl)benzoic Acid
• 1183957-96-1
• 4-Chloro-2',5'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(2,5-dimethylphenyl)benzoic acid, 95%
• DTXSID90681206
• MFCD12859409

• MDL： MFCD12859409
• Inchi： 1S/C15H13ClO2/c1-9-3-4-10(2)12(7-9)11-5-6-14(16)13(8-11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： XHEHDGFSOQVZOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 260.0604073g/mol
• Monoisotopic Mass: 260.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(2,5-dimethylphenyl)benzoic Acid

Introduction to 2-chloro-5-(2,5-dimethylphenyl)benzoic Acid (CAS No. 1183957-96-1)

2-chloro-5-(2,5-dimethylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1183957-96-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a chloro substituent at the 2-position and a 2,5-dimethylphenyl group at the 5-position, which endows it with unique structural and chemical properties. The compound's molecular structure suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The benzoic acid core of this compound is a well-known scaffold in medicinal chemistry, renowned for its versatility in drug design. Benzoic acid derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The introduction of a chloro group at the 2-position enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry for further functionalization and derivatization.

The 2,5-dimethylphenyl substituent at the 5-position adds steric bulk and electronic modulation to the molecule. This substitution pattern can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The dimethyl groups at the 2 and 5 positions create a rigid aromatic system, which can improve the compound's interactions with enzymes or receptors in biological systems. Such structural modifications are often employed to optimize pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in benzoic acid derivatives as lead compounds for drug discovery. The structural motif is prevalent in approved drugs and is under continuous investigation for new therapeutic applications. For instance, modifications to the benzoic acid core have led to the development of drugs with enhanced efficacy and reduced side effects. The specific arrangement of substituents in 2-chloro-5-(2,5-dimethylphenyl)benzoic acid makes it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential role as an intermediate in synthesizing more complex molecules. The presence of both a chloro group and a dimethylphenyl group provides multiple sites for further chemical manipulation. This flexibility allows chemists to explore various synthetic pathways, leading to the creation of novel analogs with tailored biological activities. Such combinatorial chemistry approaches are increasingly used in drug discovery pipelines to identify compounds with optimized properties.

Recent studies have highlighted the importance of aromatic substitution patterns in modulating biological activity. Compounds like 2-chloro-5-(2,5-dimethylphenyl)benzoic acid exemplify how strategic placement of functional groups can enhance interaction with biological targets. For example, research has shown that certain benzoic acid derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways. The structural features of this compound suggest that it may similarly interfere with key enzymatic processes, making it a candidate for anti-inflammatory therapies.

The chloro-substituted benzoic acids have been studied for their potential applications in oncology research. Chlorine atoms are frequently incorporated into drug molecules due to their ability to increase metabolic stability and binding affinity. The specific derivative 2-chloro-5-(2,5-dimethylphenyl)benzoic acid may interact with proteins or enzymes implicated in cancer cell proliferation or survival. Preliminary computational studies suggest that this compound could disrupt critical signaling pathways involved in tumor growth.

Another area of interest is the use of benzoic acid derivatives as modulators of neurotransmitter systems. Some benzoic acid analogs have demonstrated neuroprotective properties by inhibiting enzymes such as acetylcholinesterase or by modulating receptor activity. Given the structural complexity of 2-chloro-5-(2,5-dimethylphenyl)benzoic acid, it may exhibit unique interactions with neural targets, warranting further investigation into its potential as a neuropharmacological agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies may be employed to construct the desired framework efficiently. The synthetic methodologies developed for 2-chloro-5-(2,5-dimethylphenyl)benzoic acid could serve as templates for synthesizing other related compounds.

In conclusion,2-chloro-5-(2,5-dimethylphenyl)benzoic acid (CAS No. 1183957-96-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining a chloro group and a dimethylphenyl substituent—make it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for benzoic acid derivatives,this compound may emerge as a valuable tool in developing next-generation therapeutic agents.